3-cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide
Description
3-cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a specific protein kinase, which makes it an important tool in studying various biological processes.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide:
Pharmaceutical Development
This compound has shown potential in the development of new pharmaceuticals, particularly as a kinase inhibitor. Kinase inhibitors are crucial in the treatment of various cancers and inflammatory diseases. The unique structure of this compound allows it to interact effectively with specific kinase enzymes, potentially leading to the development of targeted therapies .
Agricultural Chemistry
In agricultural chemistry, this compound can be used as a lead structure for developing new herbicides or pesticides. Its ability to interfere with specific biochemical pathways in plants and pests makes it a valuable candidate for creating more effective and environmentally friendly agricultural chemicals .
Material Science
The compound’s unique chemical properties make it suitable for use in material science, particularly in the development of new polymers and advanced materials. Its stability and reactivity can be harnessed to create materials with specific desired properties, such as increased strength, flexibility, or resistance to environmental factors .
Biochemical Research
In biochemical research, this compound can be used as a tool to study various biological processes. Its ability to bind to specific proteins or enzymes allows researchers to investigate the mechanisms of action of these biomolecules, leading to a better understanding of cellular processes and the development of new biochemical assays.
Chemical Biology
In chemical biology, this compound can be used to probe biological systems and understand the interactions between small molecules and biological macromolecules. Its specific binding properties enable researchers to study the effects of small molecules on biological pathways and identify potential therapeutic targets.
Example source for pharmaceutical development. Example source for agricultural chemistry. Example source for material science. Example source for biochemical research. : Example source for environmental science. : Example source for synthetic organic chemistry. : Example source for medicinal chemistry. : Example source for chemical biology.
properties
IUPAC Name |
3-cyano-N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F3N4O/c19-18(20,21)15-9-14(12-4-5-12)24-16(25-15)6-7-23-17(26)13-3-1-2-11(8-13)10-22/h1-3,8-9,12H,4-7H2,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQXVAQROMRVMTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC(=N2)CCNC(=O)C3=CC=CC(=C3)C#N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F3N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyano-N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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